Titanium chloride oxide

• CAS No.: 15605-36-4
• Molecular Formula: ClHOTi
• Molecular Weight: 100.33 g/mol
• IUPAC Name: oxotitanium;hydrochloride
• InChI: InChI=1S/ClH.O.Ti/h1H
• InChI Key: LIBYMBQMJILZPE-UHFFFAOYSA-N
• Canonical SMILES: O=[Ti].Cl

Description

Titanium chloride oxide (CAS# 15605-36-4) is a specialized inorganic compound offered for research and development purposes. The molecular formula is indicated as ClOTi with a molecular weight of 99.319 g/mol . Some sources also list a structure with the molecular formula ClH2OTi and a molecular weight of 101.335 g/mol . This compound is related to other titanium halides, such as Titanium Tetrachloride (TiCl4), which is a key intermediate in the production of titanium metal and titanium dioxide pigments . This compound is intended for use in laboratory research only. It is not for human or veterinary diagnostic or therapeutic use, nor for household use. Researchers should handle this material with appropriate safety precautions.

Scientific Research Applications

Titanium chloride oxide has a wide range of applications in scientific research, including:

• Photocatalysis: TiO₂ nanoparticles derived from this compound are used as photocatalysts in environmental and energy applications, such as water purification and hydrogen production.

• Biomedical Applications: TiO₂ nanoparticles are used in drug delivery systems, tissue engineering, and antibacterial coatings.

• Electronics: TiO₂ is used in the production of electronic materials, such as thin-film transistors and capacitors.

• Energy Storage: TiO₂ is used in lithium-ion batteries and supercapacitors due to its high surface area and stability.

Mechanism of Action

The mechanism by which titanium chloride oxide exerts its effects depends on the specific application:

• Photocatalysis: TiO₂ nanoparticles generate reactive oxygen species (ROS) when exposed to UV light, which helps in the degradation of organic pollutants.

• Biomedical Applications: TiO₂ nanoparticles interact with biological tissues and cells, promoting cell adhesion, proliferation, and differentiation.

• Electronics: TiO₂ forms a stable, high-k dielectric layer in electronic devices, improving their performance and reliability.

• Energy Storage: TiO₂ provides a high surface area for the adsorption and desorption of lithium ions, enhancing the performance of lithium-ion batteries and supercapacitors.

Comparison with Similar Compounds

Comparison with Similar Compounds

Titanium Tetrachloride (TiCl₄)

• Chemical Structure : TiCl₄ is a volatile liquid with a tetrahedral structure, whereas titanium chloride oxide is a solid with mixed Cl⁻ and O²⁻ ligands .
• Reactivity : TiCl₄ undergoes rapid hydrolysis in water, releasing HCl gas and forming TiO₂ or intermediate oxychlorides . This compound, being partially hydrolyzed, shows moderated reactivity, enabling its use in controlled synthesis processes .
• Applications: TiCl₄ is pivotal in the Kroll process for titanium metal production and as a catalyst in organic chemistry . This compound serves as a precursor for photocatalytic nanocomposites and specialized coatings .

Titanium Dioxide (TiO₂)

• Structure and Properties : TiO₂ exists in rutile or anatase crystalline forms, offering high UV resistance and photocatalytic activity. This compound lacks long-range crystallinity but retains photoactivity due to its hybrid Cl-O bonding .
• Synthesis : TiO₂ is typically produced via sulfate or chloride processes, with chloride precursors favoring rutile phase formation . This compound synthesis emphasizes partial hydrolysis to balance chloride and oxide content .
• Applications : TiO₂ dominates pigments and sunscreens, while this compound is niche in electrochemical coatings and intermediate synthesis .

Titanium Dichloride (TiCl₂)

• Redox Behavior : TiCl₂ is a reducing agent with +2 oxidation state, contrasting with the +4 state in this compound .
• Stability : TiCl₂ is air-sensitive and pyrophoric, limiting its applications. This compound’s stability in aqueous environments broadens its utility in wet-chemical processes .

Research Findings

• Photocatalysis: this compound-based nanocomposites demonstrate 20–30% higher methyl violet degradation efficiency compared to pure TiO₂, attributed to enhanced charge separation from chloride ion doping .
• Electrochemical Performance: Ti/RuO₂ anodes derived from chloride oxide precursors exhibit lower overpotentials (≈1.2 V) in chlorine evolution reactions, outperforming traditional TiCl₄-derived electrodes .
• Toxicity : TiCl₄ poses acute inhalation hazards (LC₅₀: 100–400 mg/m³), while this compound’s toxicity remains understudied but likely involves HCl release during decomposition .

Biological Activity

Titanium chloride oxide, particularly in the form of titanium dioxide (TiO2), has garnered significant attention in recent years for its diverse biological activities. This article will delve into its antimicrobial properties, cytotoxicity, and potential applications in biomedical fields, supported by data tables and case studies.

Overview of this compound

This compound primarily refers to titanium dioxide (TiO2) when discussing its biological activity. TiO2 exists in various forms, including anatase and rutile, and is widely used in various applications due to its photocatalytic properties and biocompatibility.

Antimicrobial Activity

Numerous studies have documented the antimicrobial properties of TiO2 nanoparticles (NPs). These nanoparticles exhibit a strong ability to inhibit bacterial growth, particularly against Gram-positive bacteria. The efficacy of TiO2 NPs varies with size and morphology.

Case Study: Antimicrobial Efficacy

A study reported that newly synthesized TiO2 nanoparticles demonstrated potent antimicrobial activity against various bacterial strains. The results showed that the NPs had a higher inhibitory effect on Gram-positive bacteria compared to Gram-negative strains. The average size of these nanoparticles was 57.5 nm, with a zeta potential of -32.4 mV, indicating good stability in suspension .

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	32
Escherichia coli	20

Cytotoxicity and Biocompatibility

While TiO2 NPs are recognized for their antimicrobial properties, their cytotoxic effects on eukaryotic cells have also been extensively studied. The cytotoxicity is influenced by the size of the nanoparticles and their chemical composition.

Findings on Cytotoxicity

Research indicates that smaller TiO2 NPs (around 10-100 nm) tend to exhibit higher cytotoxicity due to increased surface area and reactivity. A notable study found that TiO2 NPs induced oxidative stress in hamster lung fibroblasts, leading to cell apoptosis . However, larger particles did not show significant cytotoxic effects on normal cells.

NP Size (nm)	Cytotoxicity (%)	Cell Type
10	75	Hamster Lung Fibroblasts
100	10	Rat Fibroblasts

The biological activity of this compound is largely attributed to its ability to generate reactive oxygen species (ROS) upon exposure to UV light or in the presence of moisture. This ROS generation leads to oxidative stress, which can damage cellular components and induce apoptosis in susceptible cells.

Oxidative Stress Induction

A study highlighted that TiO2 NPs increased ROS production in macrophages, resulting in inflammatory responses. This mechanism is crucial for understanding both the therapeutic potential and risks associated with TiO2 exposure .

Applications in Biomedical Fields

Given its unique properties, this compound is being explored for various biomedical applications:

• Antimicrobial Coatings : TiO2 is used in coatings for medical devices to prevent biofilm formation.
• Drug Delivery Systems : Its biocompatibility makes it suitable for drug delivery applications.
• Photocatalytic Therapy : The photocatalytic properties can be harnessed for targeted cancer therapies.

Chemical Reactions Analysis

Hydrolysis Reactions

Titanium tetrachloride (TiCl₄), a precursor to titanium oxychlorides, reacts vigorously with water to form titanium dioxide (TiO₂) and hydrochloric acid (HCl):

$$\text{TiCl}_4 + 2\text{H}_2\text{O} \rightarrow \text{TiO}_2 + 4\text{HCl} \quad[1][7]$$

This reaction is highly exothermic and produces dense white fumes of HCl. The hydrolysis mechanism involves intermediate oxychlorides like TiOCl₂, which further decompose in humid environments .

(a) Oxidation with Oxygen

At high temperatures (≥700°C) and elevated pressures, TiCl₄ oxidizes to TiO₂ and chlorine gas:

$$\text{TiCl}_4 + \text{O}_2 \rightarrow \text{TiO}_2 + 2\text{Cl}_2 \quad[4][6]$$

Key conditions include:

• Preheating oxygen to 800–1000°C .

• Introducing aluminum chloride (AlCl₃) to enhance reaction kinetics by generating heat via Al + Cl₂ → AlCl₃ .

(b) High-Temperature Stability of TiOCl₂

First-principles thermochemistry predicts TiOCl₂ as the dominant species above 1975 K during TiCl₄ oxidation :

$$\text{TiCl}_4 + \text{O}_2 \rightarrow \text{TiOCl}_2 + \text{Cl}_2 \quad (\text{above 1975 K}) \quad[8]$$

Temperature Range	Dominant Species	Key Characteristics
<700 K	TiCl₄ trimers	Low-temperature stability
700–1975 K	Ti₂OCl₆	Mid-temperature polymeric clusters
>1975 K	TiOCl₂	High-temperature monomeric dominance

(a) Acetylacetone (Hacac)

TiOCl₂ reacts with acetylacetone to form titanium bis(acetylacetonate)dichloride:

$$\text{TiOCl}_2 + 2\text{Hacac} \rightarrow \text{Ti(acac)}_2\text{Cl}_2 + \text{H}_2\text{O} \quad[5]$$

This product is monomeric and soluble in organic solvents, making it useful in catalysis and materials synthesis .

(b) Amines and Alcohols

TiCl₄ reacts with amines (e.g., dimethylamine) to form amido complexes:

$$\text{TiCl}_4 + 4\text{LiN(CH}_3\text{)}_2 \rightarrow \text{Ti(N(CH}_3\text{)}_2\text{)}_4 + 4\text{LiCl} \quad[1]$$

Similarly, alcohols yield alkoxides like titanium isopropoxide (Ti(O-iPr)₄), which are precursors for sol-gel processes .

Thermal Decomposition

Under continuous NaCl solution spraying at 600°C, TiOCl₂ decomposes into layered oxides:

$$\text{TiOCl}_2 \rightarrow \text{Na}_2\text{TiO}_3 + \text{TiO}_2 \quad[2]$$

This reaction generates porous oxide scales, accelerating corrosion in chloride-rich environments .

(a) From Ilmenite Ore

Ilmenite (FeTiO₃) reacts with chlorine and carbon to produce TiCl₄:

$$2\text{FeTiO}_3 + 7\text{Cl}_2 + 6\text{C} \rightarrow 2\text{TiCl}_4 + 2\text{FeCl}_3 + 6\text{CO} \quad[1][9]$$

(b) Kroll Process

TiCl₄ is reduced by magnesium to yield metallic titanium:

$$\text{TiCl}_4 + 2\text{Mg} \rightarrow \text{Ti} + 2\text{MgCl}_2 \quad[1][9]$$

Corrosion Behavior

In NaCl-laden environments at 600°C, TiCl₄ forms via "active oxidation":

$$\text{Ti} + 2\text{Cl}_2 \rightarrow \text{TiCl}_4 \quad (\text{volatilizes as gas}) \quad[2]$$

This process creates porous oxide scales (Na₂TiO₃ and TiO₂), reducing material integrity .